N-(1-phenylpropyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: 1,1-dioxo-N-(1-phenylpropyl)-1,2-benzothiazol-3-imine
• InChI: InChI=1S/C16H16N2O2S/c1-2-14(12-8-4-3-5-9-12)17-16-13-10-6-7-11-15(13)21(19,20)18-16/h3-11,14H,2H2,1H3,(H,17,18)
• InChI Key: YDURFHBADDBPGU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)N=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

N-(1-phenylpropyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, commonly known as FGIN-1-27, is a synthetic compound that has been extensively studied for its potential use in treating various neurological and psychiatric disorders. FGIN-1-27 belongs to the class of compounds known as benzisothiazolamines and has been shown to have a range of biological effects, including anti-inflammatory, anticonvulsant, and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of FGIN-1-27 is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. FGIN-1-27 has also been shown to have an effect on the immune system, reducing the production of inflammatory cytokines and promoting the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects
FGIN-1-27 has been shown to have a range of biochemical and physiological effects, including reducing inflammation, promoting neuroprotection, and modulating neurotransmitter activity. It has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of FGIN-1-27 is its high purity and yield, making it a viable compound for further research. However, one of the limitations of FGIN-1-27 is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on FGIN-1-27. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in treating epilepsy, as it has been shown to have anticonvulsant properties. Finally, further research is needed to fully understand the mechanism of action of FGIN-1-27, which could lead to the development of new treatments for neurological and psychiatric disorders.
Conclusion
FGIN-1-27 is a synthetic compound that has shown promise in treating various neurological and psychiatric disorders. Its anti-inflammatory, anticonvulsant, and neuroprotective properties make it a potential treatment for a range of conditions. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of FGIN-1-27 involves the reaction of 2-aminothiophenol with 3-chloro-1-phenylpropane in the presence of a base, followed by oxidation with hydrogen peroxide to yield the final product. The synthesis of FGIN-1-27 has been optimized to yield high purity and yield, making it a viable compound for further research.

Scientific Research Applications

FGIN-1-27 has been extensively studied for its potential use in treating various neurological and psychiatric disorders. Its anti-inflammatory properties have been shown to be effective in treating neuroinflammation, which is a common feature of many neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.